2-[4-(5-Fluoropyrimidin-2-yl)-3-oxopiperazin-1-yl]sulfonylbenzonitrile

• IUPAC Name: 2-[4-(5-fluoropyrimidin-2-yl)-3-oxopiperazin-1-yl]sulfonylbenzonitrile
• InChI: InChI=1S/C15H12FN5O3S/c16-12-8-18-15(19-9-12)21-6-5-20(10-14(21)22)25(23,24)13-4-2-1-3-11(13)7-17/h1-4,8-9H,5-6,10H2
• InChI Key: JDCVRCQDBPBICX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)CN1S(=O)(=O)C2=CC=CC=C2C#N)C3=NC=C(C=N3)F
• Molecular Formula: C15H12FN5O3S
• Molecular Weight: 361.4 g/mol

Description

The compound "4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]aniline" seems to be structurally similar to the compound you’re asking about. It has a molecular weight of 273.31.

Molecular Structure Analysis

The molecular structure of “4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]aniline” is described by the InChI code: 1S/C14H16FN5/c15-11-9-17-14(18-10-11)20-7-5-19(6-8-20)13-3-1-12(16)2-4-13/h1-4,9-10H,5-8,16H2.

Physical And Chemical Properties Analysis

The physical and chemical properties of “4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]aniline” include a molecular weight of 273.31. For “5-fluoropyrimidin-2-ol”, another related compound, the molecular formula is CHFNO, with an average mass of 114.078 Da.

Scientific Research Applications

Herbicidal Activity

• Fluorine-Containing Derivatives: Compounds similar to 2-[4-(5-Fluoropyrimidin-2-yl)-3-oxopiperazin-1-yl]sulfonylbenzonitrile have been synthesized and found to possess herbicidal activity. For instance, fluorine-containing pyrazolo[3,4-d]pyrimidin-4-one derivatives exhibit herbicidal properties against common agricultural pests like rape and barnyard grass (Liu et al., 2006).

Antimicrobial and Antitumor Applications

• Sulfonamide Derivatives: Various sulfonamide derivatives, including those similar to this compound, have shown promising results in antimicrobial and antitumor applications. For instance, compounds derived from sulfa drugs have been explored for their potential in treating vitiligo and other diseases (Abdel-Rahman et al., 2010). Additionally, sulfonamide derivatives containing 5-flurouracil and nitrogen mustard have been designed as potential antitumor agents with low toxicity (Huang et al., 2001).

Environmental Impact Studies

• Monitoring of Related Compounds: Studies on the environmental impact and monitoring of similar compounds have been conducted. For example, an environmental monitoring study in Austria focused on veterinary antibiotics in animal manure and soils, which included compounds related to sulfonamides and fluoroquinolones (Martínez-Carballo et al., 2007).

Agricultural Research

• Rice Bacterial Leaf Blight: Research into sulfone derivatives containing 1,3,4-oxadiazole moieties, similar in structure to this compound, has shown effectiveness against rice bacterial leaf blight. These compounds have demonstrated both in vitro and in vivo antibacterial activities and are potential candidates for use in agriculture (Shi et al., 2015).

Future Directions

While specific future directions for “2-[4-(5-Fluoropyrimidin-2-yl)-3-oxopiperazin-1-yl]sulfonylbenzonitrile” are not available, there is ongoing research into the development of new Hsp90 inhibitors, which could potentially include related compounds.